Cas no 23838-16-6 ((3beta,22E)-stigmasta-5,22-dien-3-yl octadecanoate)

• Product Name: (3beta,22E)-stigmasta-5,22-dien-3-yl octadecanoate
• CAS No: 23838-16-6
• MF: C₄₇H₈₂O₂
• MW: 679.152795314789
• CID: 1415181
• PubChem ID: 13828746
• Update Time: 2025-04-20

(3beta,22E)-stigmasta-5,22-dien-3-yl octadecanoate Chemical and Physical Properties

Names and Identifiers

• (3beta,22E)-stigmasta-5,22-dien-3-yl octadecanoate
• (3β,22E)-stigmasta-5,22-dien-3-yl octadecanoate
• octadecanoic acid, (3β,22E)-stigmasta-5,22-dien-3-yl ester
• LogP
• [(3S,8S,9S,10R,13R,14S,17R)-17-[(E,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] octadecanoate
• 8206201S8J
• STIGMASTA-5,22-DIEN-3-OL, 3-OCTADECANOATE, (3.BETA.,22E)-
• Stigmasterol 3-stearate
• UNII-8206201S8J
• Q27269283
• LMST01020053
• Stigmast-5,22E-dien-3beta-yl octadecanoate
• STIGMASTEROL, STEARATE
• STIGMASTA-5,22-DIEN-3.BETA.-OL, STEARATE
• STEARIC ACID, STIGMASTA-5,22-DIEN-3.BETA.-YL ESTER
• 18:0 Stigmasteryl ester
• 23838-16-6
• SCHEMBL15715897
• Stigmasteryl stearate

• Inchi： 1S/C47H82O2/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-45(48)49-40-31-33-46(6)39(35-40)27-28-41-43-30-29-42(47(43,7)34-32-44(41)46)37(5)25-26-38(9-2)36(3)4/h25-27,36-38,40-44H,8-24,28-35H2,1-7H3/b26-25+/t37-,38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• InChI Key： OCCJRXYEZCKHHI-DZTXZVRESA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 678.63186
• Monoisotopic Mass: 678.63148185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 23
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids